Phenol Red sodium salt

Specification

• CAS No.: 34487-61-1
• Molecular Formula: C19H14NaO5S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: sodium;4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenolate
• Standard InChI: InChI=1S/C19H14O5S.Na/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19;/h1-12,20-21H
• Standard InChI Key: XXCXGDSGVBROKI-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+]
• SMILES: C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+]
• Canonical SMILES: C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O.[Na]

Introduction

Chemical Composition and Physicochemical Properties

Phenol Red Sodium Salt, chemically designated as phenolsulfonephthalein sodium salt, is an organosulfonate compound with a well-characterized structure. Its molecular architecture comprises a sulfonated triphenylmethane backbone, which facilitates its pH-dependent chromogenic behavior. The sodium salt form enhances water solubility compared to the free acid variant, making it suitable for aqueous biological systems.

Structural and Functional Characteristics

The compound’s ability to undergo reversible protonation at the sulfonate group underlies its pH sensitivity. At neutral pH (6.8–8.2), the deprotonated form absorbs light at $\lambda_{\text{max}} = 423 \, \text{nm}$ in methanol, while the protonated form exhibits a redshifted absorption in acidic buffers. This property is critical for its function as a visual and spectrophotometric pH indicator.

Table 1: Key Physicochemical Properties of Phenol Red Sodium Salt

Property	Value/Description
Molecular Formula	$\text{C}_{19}\text{H}_{13}\text{O}_{5}\text{SNa}$
Molecular Weight	376.36 g/mol
CAS Number	34487-61-1
Solubility	25 mg/mL in water; 200 mg/mL in ethanol
pH Transition Range	6.8 (yellow) – 8.2 (red)
Melting Point	285°C (decomposes)
pKa	7.9

Applications in Biological and Industrial Contexts

pH Monitoring in Cell Culture Systems

Phenol Red Sodium Salt is indispensable in cell culture media, where it provides continuous pH feedback. At a standard concentration of 11 mg/L, it alerts researchers to metabolic acidosis (yellow) or alkalosis (red), enabling timely media changes. This application is particularly vital in high-throughput screening, where subtle pH shifts can compromise cell viability.

Hydrogen Peroxide Quantification

A novel application involves coupling phenol red with horseradish peroxidase to quantify hydrogen peroxide ($\text{H}_2\text{O}_2$) in macrophage supernatants. The assay protocol includes:

• Incubation of 0.5 mM phenol red with peroxidase at 37°C.

• Termination with 1 N NaOH.

• Spectrophotometric measurement at 610 nm.
  This method achieves sensitivity comparable to commercial kits, with a linear range of 0–100 µM $\text{H}_2\text{O}_2$.

Table 2: Primary Applications of Phenol Red Sodium Salt

Application	Mechanism	Relevance
Cell Culture pH Indicator	Colorimetric response to pH shifts	Maintains optimal cell growth
$\text{H}_2\text{O}_2$ Assay	Peroxide-dependent oxidation	Quantifies oxidative stress
Estrogenic Activity Assay	Binds estrogen receptors	Screens endocrine disruptors

Research Advancements and Case Studies

Pharmacological Screenings

In drug development, phenol red serves as a nondisruptive tracer during compound toxicity assays. For example, its inclusion in hepatocyte cultures allows simultaneous assessment of drug-induced pH changes and cytotoxicity, streamlining preclinical evaluations.

Parameter	Recommendation
Storage	Room temperature, desiccated
Disposal	Incineration or EPA-approved waste
First Aid (Skin Contact)	Wash with soap and water
First Aid (Inhalation)	Move to fresh air; monitor breathing

Regulatory Status

Approved for research use only, the compound is unsuitable for diagnostic or therapeutic applications. Compliance with ASTM E2011-21 ensures batch consistency in industrial settings.